Cas no 1805387-01-2 (2-Cyano-6-(difluoromethyl)-4-fluoro-3-methylpyridine)

• Product Name: 2-Cyano-6-(difluoromethyl)-4-fluoro-3-methylpyridine
• CAS No: 1805387-01-2
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4807956
• Update Time: 2025-07-21

2-Cyano-6-(difluoromethyl)-4-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-4-fluoro-3-methylpyridine

• Inchi： 1S/C8H5F3N2/c1-4-5(9)2-6(8(10)11)13-7(4)3-12/h2,8H,1H3
• InChI Key： UZHWXYKSGZPVBA-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)F)=NC(C#N)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-6-(difluoromethyl)-4-fluoro-3-methylpyridine

Comprehensive Overview of 2-Cyano-6-(difluoromethyl)-4-fluoro-3-methylpyridine (CAS No. 1805387-01-2)

The compound 2-Cyano-6-(difluoromethyl)-4-fluoro-3-methylpyridine (CAS No. 1805387-01-2) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. With its unique molecular structure featuring a cyano group, difluoromethyl moiety, and fluorine substitution, this compound exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and bioactive molecules.

One of the key reasons for the growing interest in 2-Cyano-6-(difluoromethyl)-4-fluoro-3-methylpyridine is its role in the synthesis of advanced pesticides and herbicides. The presence of the difluoromethyl group enhances the compound's ability to interact with biological targets, making it a promising candidate for plant disease control. Recent studies have highlighted its efficacy against a range of pathogens, aligning with the global demand for sustainable agriculture solutions. This has led to a surge in searches for terms like "pyridine-based agrochemicals" and "fluorinated pesticides," reflecting the compound's relevance in modern farming practices.

In addition to its agrochemical applications, 2-Cyano-6-(difluoromethyl)-4-fluoro-3-methylpyridine is also being investigated for its potential in pharmaceutical research. The cyano and fluoro substituents contribute to its metabolic stability and bioavailability, qualities that are highly sought after in drug discovery. Pharmaceutical companies are particularly interested in its use as a building block for small molecule inhibitors and kinase-targeted therapies. This has sparked discussions around "fluorinated drug intermediates" and "pyridine derivatives in medicine," topics that frequently appear in scientific literature and patent filings.

The synthesis and characterization of 2-Cyano-6-(difluoromethyl)-4-fluoro-3-methylpyridine require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and consistency, which are critical for its application in high-value industries. Analytical chemists often search for "HPLC methods for pyridine derivatives" and "NMR analysis of fluorinated compounds," underscoring the technical challenges associated with this molecule. The compound's stability under various conditions is another area of active research, with studies focusing on its thermal degradation and solubility profiles.

From an environmental perspective, the use of 2-Cyano-6-(difluoromethyl)-4-fluoro-3-methylpyridine aligns with the principles of green chemistry. Its potential to reduce the environmental footprint of agrochemicals has made it a topic of interest in discussions about eco-friendly pesticides and sustainable chemical synthesis. Regulatory bodies and environmental agencies are increasingly scrutinizing the ecological impact of chemical compounds, leading to a rise in searches for "biodegradable agrochemicals" and "low-toxicity crop protectants." This compound's balanced efficacy and environmental profile position it as a forward-thinking solution in the industry.

Looking ahead, the future of 2-Cyano-6-(difluoromethyl)-4-fluoro-3-methylpyridine appears promising, with ongoing research exploring its versatility and potential new applications. Innovations in catalysis and process optimization are expected to further enhance its accessibility and cost-effectiveness. As the scientific community continues to uncover its benefits, this compound is likely to remain a focal point in discussions about next-generation chemical intermediates and specialty chemicals. Its multifaceted nature ensures that it will continue to be a subject of interest for researchers, manufacturers, and end-users alike.